![molecular formula C13H11F2NO2S B2619747 N-(2,6-difluorophenyl)-4-methylbenzenesulfonamide CAS No. 708237-25-6](/img/structure/B2619747.png)
N-(2,6-difluorophenyl)-4-methylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,6-difluorophenyl)-4-methylbenzenesulfonamide (DFMBS) is a chemical compound that has been extensively studied for its potential as a pharmacological agent. It is a sulfonamide derivative that has been shown to have a variety of biological effects, including anti-inflammatory, anti-tumor, and anti-viral properties. In
Scientific Research Applications
- Researchers have explored the use of this compound as a directing group in RhIII-catalyzed ortho-C(sp2)–H heteroarylation reactions . By employing a readily removable N-(2,6-difluorophenyl) arylamide directing group, they achieved efficient aryl-heteroaryl formation. This method allows for the synthesis of heteroaromatic compounds, which could be valuable in medicinal chemistry for designing new drug molecules.
- N-(3-Amino-2,6-difluorophenyl)acetamide derivatives exhibit a near ‘V’-shaped molecular structure. These compounds participate in various intermolecular interactions, including N–H···O, N–H···N, and N–H···F hydrogen bonds. Understanding these interactions can guide drug design and optimization.
- The compound N,N′-bis(2,6-difluorophenyl)formamidine (DFFormH) forms a poorly soluble material when treated with K[N(SiMe3)2] in toluene . Investigating the structural consequences of potassium interacting with fluorine atoms provides insights into supramolecular chemistry and crystal engineering.
RhIII-Catalyzed Heteroarylation
Derivatives with Near ‘V’-Shaped Molecular Structure
Potassium C–F Interactions
properties
IUPAC Name |
N-(2,6-difluorophenyl)-4-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11F2NO2S/c1-9-5-7-10(8-6-9)19(17,18)16-13-11(14)3-2-4-12(13)15/h2-8,16H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSDRBOCQOBNIQE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC2=C(C=CC=C2F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11F2NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,6-difluorophenyl)-4-methylbenzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.